Cas no 1805159-61-8 (Ethyl 6-chloro-3-cyano-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 6-chloro-3-cyano-2-(trifluoromethoxy)benzoate
• CAS No: 1805159-61-8
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4947620
• Update Time: 2025-06-08

Ethyl 6-chloro-3-cyano-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-3-cyano-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7ClF3NO3/c1-2-18-10(17)8-7(12)4-3-6(5-16)9(8)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： XARDBWMPDJHZRX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=C1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 6-chloro-3-cyano-2-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 6-chloro-3-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1805159-61-8)

Ethyl 6-chloro-3-cyano-2-(trifluoromethoxy)benzoate, with the CAS number 1805159-61-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative is characterized by its unique molecular structure, which includes a chloro substituent, a cyano group, and a trifluoromethoxy moiety. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The compound's ethyl ester group enhances its solubility in organic solvents, facilitating its use in various chemical reactions. Researchers and industries are particularly interested in its potential applications due to the growing demand for fluorinated compounds, which are known for their stability and bioactivity. The trifluoromethoxy group, in particular, is a hotspot in modern drug design, as it can improve metabolic stability and membrane permeability.

In recent years, the search for novel benzoate derivatives has surged, driven by their versatility in creating high-performance materials and active pharmaceutical ingredients (APIs). Ethyl 6-chloro-3-cyano-2-(trifluoromethoxy)benzoate fits into this trend, offering a promising scaffold for further functionalization. Its cyano group, for instance, can serve as a precursor for heterocyclic synthesis, a key area in medicinal chemistry.

From an environmental and regulatory perspective, the compound aligns with the push for sustainable chemistry. Its efficient synthesis routes and potential for low toxicity make it a candidate for greener industrial processes. This is particularly relevant as industries seek alternatives to traditional reagents that may pose environmental risks.

The compound's CAS No. 1805159-61-8 is frequently searched in academic and industrial databases, reflecting its growing importance. Queries often focus on its synthetic methods, spectroscopic data, and applications in catalysis. Additionally, its role in crop protection chemicals and electronic materials has sparked interest, as these sectors prioritize innovation and efficiency.

In summary, Ethyl 6-chloro-3-cyano-2-(trifluoromethoxy)benzoate represents a cutting-edge chemical entity with broad utility. Its structural features and functional groups position it as a key player in advancing molecular design and industrial applications. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific and commercial discussions.